Cas no 2354413-50-4 (tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate
• CAS No: 2354413-50-4
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 5674050
• PubChem ID: 146274977
• Update Time: 2025-08-05

tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664693
• tert-butyl N-[(3,5-difluoro-4-hydroxyphenyl)methyl]carbamate
• SCHEMBL21593060
• 2354413-50-4
• tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C12H15F2NO3/c1-12(2,3)18-11(17)15-6-7-4-8(13)10(16)9(14)5-7/h4-5,16H,6H2,1-3H3,(H,15,17)
• InChI Key： MPSKIHXYHJXOAB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CNC(=O)OC(C)(C)C)F)O

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±42.0 °C(Predicted)
• pka: 7.22±0.25(Predicted)

Additional information on tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate

tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate (CAS No. 2354413-50-4) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a methylcarbamate moiety, further substituted with a 3,5-difluoro-4-hydroxyphenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial settings.

Recent studies have highlighted the potential of tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate in the field of agrochemicals. Researchers have demonstrated that this compound exhibits promising activity as a herbicide, particularly in controlling invasive plant species. The fluorine atoms in the aromatic ring contribute to its stability and selectivity, enabling it to effectively target specific weeds without causing significant harm to crops. This property makes it a candidate for sustainable agricultural practices that minimize environmental impact.

In addition to its agricultural applications, tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate has shown potential in the pharmaceutical industry. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties. The hydroxyl group on the phenolic ring plays a crucial role in these activities by facilitating hydrogen bonding and radical scavenging. Furthermore, the tert-butyl group enhances the compound's lipophilicity, which could improve its bioavailability when administered orally.

The synthesis of tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate involves a multi-step process that combines principles of organic chemistry and catalysis. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity. For instance, researchers have employed transition metal catalysts to facilitate key steps such as nucleophilic substitution and coupling reactions. These innovations not only improve yield but also reduce the environmental footprint of the synthesis process.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate in natural systems is critical. Studies have shown that this compound undergoes rapid degradation under sunlight exposure due to its conjugated aromatic system. This photodegradation pathway minimizes its persistence in soil and water systems, aligning with global efforts to develop eco-friendly chemical products.

In conclusion, tert-butyl N-(3,5-difluoro-4-hydroxyphenyl)methylcarbamate (CAS No. 2354413-50-4) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool in both research and industrial settings. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing contemporary challenges in agriculture and medicine.